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Audience: Researchers, scientists, and drug development professionals.

Introduction Rhodium-106 (¹⁰⁶Rh) is a radionuclide of significant environmental interest due to

its origin as a fission product in the nuclear fuel cycle. It is the short-lived decay product of

Ruthenium-106 (¹⁰⁶Ru), which has a longer half-life of approximately 371.5 days.[1] ¹⁰⁶Ru is a

pure beta-minus emitter, making it difficult to detect directly. However, its daughter, ¹⁰⁶Rh, has a

very short half-life of 30.1 seconds and its decay is followed by the emission of characteristic

gamma-rays.[1] In any measured sample, secular equilibrium between ¹⁰⁶Ru and ¹⁰⁶Rh is

established within minutes, meaning they have the same activity.[1] Therefore, the detection

and quantification of ¹⁰⁶Ru are performed indirectly by measuring the gamma emissions from

¹⁰⁶Rh. This application note provides detailed protocols for the detection of ¹⁰⁶Rh in various

environmental matrices.

Principle of Detection: Gamma-Ray Spectrometry The primary method for detecting ¹⁰⁶Rh is

high-resolution gamma-ray spectrometry, typically using a High-Purity Germanium (HPGe)

detector. This technique allows for the specific identification and quantification of radionuclides

by measuring the energy and intensity of their gamma emissions.
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For ¹⁰⁶Rh, the most suitable gamma-ray peak for quantification is at 621.90 keV, which has a

relatively high emission probability.[1] To confirm the presence of ¹⁰⁶Rh, it is best practice to

identify at least a second peak, with the one at 1050.39 keV being the next most suitable.[1]

The prominent peak at 511.9 keV is generally not used for identification in environmental

samples due to its proximity to the common 511 keV annihilation peak, which arises from other

sources.[1]

Nuclide Transition Half-Life

Key Gamma-Ray

Energies (keV) of

¹⁰⁶Rh

Emission Probability

(%)

¹⁰⁶Ru ⟶ ¹⁰⁶Rh 371.5 days[1] 511.9
20.6 (Interference

likely)[1]

¹⁰⁶Rh ⟶ ¹⁰⁶Pd

(stable)
30.1 seconds[1] 621.90 9.87[1]

1050.39 1.490[1]

Table 1: Key nuclear

data for the ¹⁰⁶Ru/

¹⁰⁶Rh decay chain.

Experimental Protocols
The following sections detail the methodologies for detecting ¹⁰⁶Rh in air, water, and solid

environmental samples. A generalized workflow is presented in the diagram below.
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General Workflow for ¹⁰⁶Rh Detection

1. Sample Collection

2. Sample Preparation

3. Pre-concentration / Separation

4. Measurement & Analysis

Air (Aerosols)

Filter Pressing

Water (Surface, Sea)

Acidification / Carrier Addition

Solids (Soil, Sediment, Biota)

Drying / Ashing / Homogenization

Direct Measurement
(e.g., Air Filters)

Co-precipitation
(e.g., Bentonite, CoS) Fusion & Solvent Extraction

Gamma-Ray Spectrometry
(HPGe Detector)

Data Analysis
(Peak ID & Quantification)

Click to download full resolution via product page

Caption: General experimental workflow for ¹⁰⁶Rh detection in environmental samples.

Protocol 1: Detection in Air Samples (Aerosols)
This protocol is adapted from methods used for atmospheric monitoring.[2][3]

1. Objective: To determine the activity concentration of ¹⁰⁶Ru/¹⁰⁶Rh in airborne particulate

matter.

2. Materials:
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High-volume air sampler (60 to >1000 m³/h flow rate).[2][3]

High-efficiency particulate filters (>90% collection efficiency).[2][3]

HPGe detector and associated electronics.

Sample holder with fixed geometry (e.g., petri dish).

3. Methodology:

Sampling: Place a new filter in the high-volume air sampler. Operate the sampler for a

defined period (e.g., 24 hours), recording the total volume of air passed through the filter.

Preparation: Carefully remove the filter from the sampler. For analysis, the filter can be

folded or pressed into a reproducible geometry that matches the detector calibration.

Measurement: Place the prepared filter sample directly on the HPGe detector.

Analysis: Acquire a gamma-ray spectrum for a sufficient counting time to achieve the desired

sensitivity. Analyze the spectrum for the characteristic gamma-ray peaks of ¹⁰⁶Rh at 621.90

keV and 1050.39 keV.[1] Calculate the activity concentration in Bq/m³ based on the net peak

counts, detector efficiency, gamma emission probability, and the total volume of air sampled.

Protocol 2: Detection in Water Samples
This protocol uses a pre-concentration step to enhance sensitivity, suitable for large-volume

surface or marine water samples.[4][5]

1. Objective: To determine the activity concentration of ¹⁰⁶Ru/¹⁰⁶Rh in water.

2. Materials:

Large volume container (e.g., 60 L).[5]

Stable ruthenium carrier solution (e.g., RuCl₃).

Reagents for co-precipitation (e.g., bentonitic precipitants, cobalt chloride, ammonium

sulfide).[4][5]
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Filtration or centrifugation equipment.

Drying oven.

HPGe detector.

3. Methodology:

Sampling & Preparation: Collect a large, unfiltered water sample (e.g., 50 L).[5] Transfer to a

suitable container. To monitor for chemical yield, add a known amount of stable ruthenium

carrier and stir thoroughly. For seawater, heat in an alkaline medium with an oxidant to

ensure equilibration between the carrier and the ¹⁰⁶Ru in the sample.[4]

Pre-concentration (Co-precipitation):

Bentonite Method: Add bentonitic precipitants to the sample according to established

procedures, which causes radionuclides to adsorb onto the clay matrix.[5]

Sulfide Method: Alternatively, coprecipitate ¹⁰⁶Ru with cobalt sulfide from the water

sample.[4]

Separation: Allow the precipitate to settle, then separate it from the bulk liquid via decanting,

filtration, or centrifugation.

Measurement: Dry the collected precipitate. Transfer it to a standard counting vial or dish.

Measure the sample using an HPGe detector and acquire a gamma-ray spectrum.

Analysis: Identify and quantify the ¹⁰⁶Rh peaks as described in Protocol 1. Correct the final

activity for the chemical yield determined from the recovery of the stable Ru carrier.

Protocol 3: Detection in Solid Samples (Soil, Sediment,
Biota)
This protocol involves more rigorous chemical processing to release ruthenium from the solid

matrix.[4]

1. Objective: To determine the activity concentration of ¹⁰⁶Ru/¹⁰⁶Rh in solid matrices.
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2. Materials:

Muffle furnace.

Crucibles (e.g., nickel or zirconium).

Potassium hydroxide (KOH) and potassium nitrate (KNO₃) for fusion.[4]

Stable ruthenium carrier solution.

Acids (e.g., HCl, HNO₃).

Solvent extraction reagents (e.g., carbon tetrachloride).[4]

HPGe detector or low-background gas-flow counter.[4]

3. Methodology:

Sample Preparation: Dry the sample to a constant weight. For vegetation or biological

tissues, ash the sample in a muffle furnace at 400-500°C.[4] For all samples, add a known

amount of stable ruthenium carrier.

Digestion (Alkaline Fusion): To ensure complete dissolution, mix the ashed sample or dried

soil/sediment with a fluxing agent (e.g., a mixture of KOH and KNO₃) in a crucible.[4] Heat

until a uniform melt is achieved. This step converts ruthenium into a soluble form.

Dissolution: Carefully cool the melt and dissolve it in water or dilute acid.

Chemical Separation (Optional, for increased purity):

Perform a solvent extraction of ruthenium. Ruthenium can be oxidized to the volatile

ruthenium tetroxide (RuO₄) and extracted into an organic solvent like carbon tetrachloride.

[4]

Back-extract the ruthenium from the organic phase into a sodium hydroxide solution

containing a reducing agent.[4]

Precipitate hydrous ruthenium oxides from the aqueous solution.[4]
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Measurement: Transfer the final precipitate (or the processed digestate if separation is

skipped) to a counting container. Measure using gamma-ray spectrometry. Alternatively, for

high-energy beta emitters like ¹⁰⁶Rh, beta counting with a low-background gas-flow counter

can be used, employing a 40 mg/cm² aluminum absorber to filter out lower energy betas.[4]

Analysis: Calculate the activity concentration (Bq/kg) based on the measurement results,

correcting for chemical yield and the initial dry weight of the sample.

Method Performance Data
The performance of these methods varies based on the sample type, equipment, and counting

time. The following table summarizes reported performance characteristics.

Methodology Sample Matrix Parameter Reported Value Reference

Gamma

Spectrometry of

Aerosol Filters

Air
Activity

Concentration

0.8 µBq/m³ - 145

mBq/m³
[2]

Radiochemical

Separation &

Beta Counting

Marine Samples Sensitivity (3σ) 0.2 pCi [4]

Chemical Yield 89 ± 5% [4]

Gamma

Spectrometry

after Bentonite

Precipitation

Surface Water Detection Limit ~1 Bq/m³ [5]

Table 2:

Summary of

performance

characteristics

for different ¹⁰⁶Rh

detection

methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. publications.europa.eu [publications.europa.eu]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. academic.oup.com [academic.oup.com]

5. bundesumweltministerium.de [bundesumweltministerium.de]

To cite this document: BenchChem. [Application Note: Detection of Rhodium-106 in
Environmental Samples]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219547/docs#application-note-detection-of-
rhodium-106-in-environmental-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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